Cas no 51764-86-4 (2-(3-hydroxyprop-1-en-1-yl)phenol)

2-(3-Hydroxyprop-1-en-1-yl)phenol is a phenolic compound featuring a propenyl side chain with a hydroxyl substituent at the terminal carbon. This structure imparts reactivity suitable for applications in organic synthesis, particularly as an intermediate in the production of fine chemicals, pharmaceuticals, or functional materials. The presence of both phenolic and allylic hydroxyl groups enhances its versatility in reactions such as electrophilic substitution, oxidation, or polymerization. Its conjugated double bond system may also contribute to UV-absorbing properties. The compound’s balanced polarity ensures moderate solubility in common organic solvents, facilitating handling in laboratory or industrial settings. Care should be taken during storage due to potential sensitivity to light and air oxidation.
2-(3-hydroxyprop-1-en-1-yl)phenol structure
51764-86-4 structure
Product Name:2-(3-hydroxyprop-1-en-1-yl)phenol
CAS No:51764-86-4
MF:C9H10O2
MW:150.174502849579
CID:6134333
PubChem ID:12292573
Update Time:2025-11-01

2-(3-hydroxyprop-1-en-1-yl)phenol Chemical and Physical Properties

Names and Identifiers

    • 2-(3-hydroxyprop-1-en-1-yl)phenol
    • Phenol, 2-[(1E)-3-hydroxy-1-propen-1-yl]-
    • 51764-86-4
    • o-Oxyzimtalkohol
    • CHEMBL311982
    • SCHEMBL229461
    • EN300-1844226
    • Inchi: 1S/C9H10O2/c10-7-3-5-8-4-1-2-6-9(8)11/h1-6,10-11H,7H2/b5-3+
    • InChI Key: FDIWLEOZUNUOCT-HWKANZROSA-N
    • SMILES: C1(O)=CC=CC=C1/C=C/CO

Computed Properties

  • Exact Mass: 150.068079557g/mol
  • Monoisotopic Mass: 150.068079557g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 132
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • Density: 1.188±0.06 g/cm3(Predicted)
  • Melting Point: 110 °C(Solv: ethyl ether (60-29-7))
  • Boiling Point: 325.5±22.0 °C(Predicted)
  • pka: 9.69±0.35(Predicted)

2-(3-hydroxyprop-1-en-1-yl)phenol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1844226-0.05g
2-(3-hydroxyprop-1-en-1-yl)phenol
51764-86-4
0.05g
$744.0 2023-09-19
Enamine
EN300-1844226-0.1g
2-(3-hydroxyprop-1-en-1-yl)phenol
51764-86-4
0.1g
$779.0 2023-09-19
Enamine
EN300-1844226-0.25g
2-(3-hydroxyprop-1-en-1-yl)phenol
51764-86-4
0.25g
$814.0 2023-09-19
Enamine
EN300-1844226-0.5g
2-(3-hydroxyprop-1-en-1-yl)phenol
51764-86-4
0.5g
$849.0 2023-09-19
Enamine
EN300-1844226-1.0g
2-(3-hydroxyprop-1-en-1-yl)phenol
51764-86-4
1g
$884.0 2023-06-03
Enamine
EN300-1844226-2.5g
2-(3-hydroxyprop-1-en-1-yl)phenol
51764-86-4
2.5g
$1735.0 2023-09-19
Enamine
EN300-1844226-5.0g
2-(3-hydroxyprop-1-en-1-yl)phenol
51764-86-4
5g
$2566.0 2023-06-03
Enamine
EN300-1844226-10.0g
2-(3-hydroxyprop-1-en-1-yl)phenol
51764-86-4
10g
$3807.0 2023-06-03
Enamine
EN300-1844226-1g
2-(3-hydroxyprop-1-en-1-yl)phenol
51764-86-4
1g
$884.0 2023-09-19
Enamine
EN300-1844226-5g
2-(3-hydroxyprop-1-en-1-yl)phenol
51764-86-4
5g
$2566.0 2023-09-19

Additional information on 2-(3-hydroxyprop-1-en-1-yl)phenol

2-(3-Hydroxyprop-1-en-1-yl)phenol: A Comprehensive Overview

2-(3-Hydroxyprop-1-en-1-yl)phenol, also known by its CAS number 51764-86-4, is a compound of significant interest in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound has garnered attention due to its unique chemical properties and potential applications in drug development and environmental chemistry.

The structure of 2-(3-Hydroxyprop-1-en-1-yl)phenol consists of a phenol ring substituted with a hydroxyl group at the 2-position and a 3-hydroxypropenyl group at the 3-position. This substitution pattern imparts the molecule with both hydrophilic and hydrophobic characteristics, making it versatile for different chemical reactions and biological interactions.

Recent studies have highlighted the potential of 2-(3-Hydroxyprop-1-en-1-yl)phenol as a precursor in the synthesis of bioactive compounds. For instance, researchers have explored its role in the development of antioxidants and anti-inflammatory agents. The compound's ability to undergo various transformations, such as oxidation and condensation reactions, has made it a valuable intermediate in organic synthesis.

In terms of synthesis, 51764-86-4 can be prepared through several routes, including the hydroxylation of propenyl phenols using enzymatic or chemical methods. These methods have been optimized to improve yield and selectivity, making the compound more accessible for large-scale production.

The application of 2-(3-Hydroxyprop-1-en-1-yl)phenol extends beyond pharmaceuticals. It has been investigated for its role in polymer chemistry, where it serves as a building block for synthesizing novel materials with tailored properties. For example, recent research has demonstrated its use in creating biodegradable polymers for packaging and biomedical applications.

In addition to its synthetic applications, 51764-86-4 has shown promise in environmental chemistry. Studies have explored its ability to act as a stabilizer in emulsions and as a component in eco-friendly coatings. These findings underscore the compound's versatility and its potential to contribute to sustainable chemical processes.

The latest advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 2-(3-Hydroxyprop-1-en-1-yliophenol. Quantum mechanical calculations have revealed that the molecule's conjugated system plays a crucial role in its redox properties, which are essential for its function in biological systems.

In conclusion, 2-(3-Hydroxypropenyl)phenol (CAS No: 51764–86–4) is a multifaceted compound with diverse applications across various scientific domains. Its unique chemical properties, coupled with recent research breakthroughs, position it as a key player in future innovations in chemistry and related fields.

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd